Cas no 2228506-32-7 (3-(2-methylcyclopropyl)azetidine)

• Product Name: 3-(2-methylcyclopropyl)azetidine
• CAS No: 2228506-32-7
• MF: C₇H₁₃N
• MW: 111.184821844101
• CID: 6012352
• PubChem ID: 165683038
• Update Time: 2025-06-11

3-(2-methylcyclopropyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(2-methylcyclopropyl)azetidine
• EN300-1746408
• 2228506-32-7

• Inchi： 1S/C7H13N/c1-5-2-7(5)6-3-8-4-6/h5-8H,2-4H2,1H3
• InChI Key： ZHNZLMJDEHEZOV-UHFFFAOYSA-N
• SMILES： N1CC(C1)C1CC1C

Computed Properties

• Exact Mass: 111.104799419g/mol
• Monoisotopic Mass: 111.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 96.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 12Ų

Additional information on 3-(2-methylcyclopropyl)azetidine

Comprehensive Overview of 3-(2-methylcyclopropyl)azetidine (CAS No. 2228506-32-7): Properties, Applications, and Research Insights

3-(2-methylcyclopropyl)azetidine (CAS No. 2228506-32-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This bicyclic amine, characterized by an azetidine ring fused with a 2-methylcyclopropyl group, serves as a versatile building block in drug discovery and material science. Its molecular formula, C₇H₁₃N, and compact ring system make it an attractive scaffold for modulating physicochemical properties in bioactive molecules.

Recent advancements in synthetic methodologies have enabled efficient access to 3-(2-methylcyclopropyl)azetidine, addressing growing demand from medicinal chemists exploring saturated heterocycles and conformationally restricted amines. The compound's sp³-rich character aligns with contemporary trends favoring three-dimensional molecular architectures in lead optimization, as evidenced by its incorporation in preclinical candidates targeting GPCRs and enzymes. Analytical data, including NMR spectra (δ_H 1.05-2.85 ppm) and mass spectrometry (m/z 111.10 [M+H]⁺), confirm its structural integrity and purity benchmarks essential for research applications.

The thermal stability of CAS 2228506-32-7 (decomposition >200°C) and solubility profile (soluble in polar aprotic solvents like DMSO and acetonitrile) facilitate its use in diverse reaction conditions. Computational studies reveal its low energy ring conformations and vectorial display of substituents, properties increasingly valued in fragment-based drug design. These characteristics position it as a strategic intermediate for developing bioisosteres of piperidine and pyrrolidine derivatives, particularly in CNS-active compounds where blood-brain barrier penetration is critical.

Ongoing research explores 3-(2-methylcyclopropyl)azetidine's potential in creating proteolysis targeting chimeras (PROTACs) and covalent inhibitors, capitalizing on its strained ring system's reactivity. The compound's chiral methylcyclopropyl moiety also enables stereoselective transformations, meeting pharmaceutical industry needs for enantiopure intermediates. Safety evaluations indicate favorable toxicological profiles at research-scale quantities, though proper handling protocols (use of nitrogen atmosphere, anhydrous conditions) are recommended during synthesis due to its amine functionality.

From a commercial perspective, 2228506-32-7 has seen rising procurement interest from contract research organizations developing next-generation kinase inhibitors and allosteric modulators. Market analyses project compound-specific growth exceeding 12% CAGR through 2028, driven by expanding applications in peptide mimetics and linker chemistry. Regulatory-compliant documentation including Certificates of Analysis (CoA) and material safety data sheets (MSDS) ensure seamless integration into GMP workflows when required.

Environmental considerations for 3-(2-methylcyclopropyl)azetidine derivatives focus on green chemistry metrics, with recent publications highlighting atom-economical routes using catalytic cyclopropanation. Academic and industrial collaborations continue to uncover novel reactivity patterns, such as photochemical C-H functionalization of the azetidine ring, further broadening its synthetic utility. These developments align with search trends for "constrained amine synthesis" and "small ring heterocycles drug discovery," reflecting the compound's relevance to current research priorities.

Quality control protocols for CAS 2228506-32-7 typically employ HPLC-UV (purity ≥95%) and Karl Fischer titration (water content ≤0.5%), with advanced characterization available via single crystal X-ray diffraction for absolute configuration determination. The compound's stability under physiological pH conditions (t_1/2 >24h in PBS buffer) makes it particularly valuable for metabolic stability studies and PK/PD modeling during lead compound optimization.

Emerging applications include incorporation into metal-organic frameworks (MOFs) as nitrogen-rich linkers and surface modification of nanomaterials for catalytic applications. Patent landscape analysis reveals increasing claims incorporating 3-(2-methylcyclopropyl)azetidine derivatives in compositions for treating inflammatory and neurodegenerative disorders, with particular emphasis on its role in enhancing ligand efficiency metrics.

For researchers sourcing this compound, technical considerations include storage recommendations (2-8°C under inert atmosphere) and compatibility with common protecting group strategies (Boc, Cbz). The growing availability of custom synthetic routes and isotope-labeled versions (e.g., ¹³C, ¹⁵N) facilitates mechanistic studies and tracer applications in metabolic research. These developments respond to frequent search queries regarding "azetidine building blocks" and "cyclopropylamine derivatives supplier."

In conclusion, 3-(2-methylcyclopropyl)azetidine represents a structurally distinctive and functionally versatile compound with expanding roles across multiple scientific disciplines. Its balanced lipophilicity (clogP ~1.2), rigid geometry, and synthetic tractability ensure continued relevance in addressing contemporary challenges in medicinal chemistry and materials science. Ongoing investigations into its structure-activity relationships and derivatization pathways promise to unlock further applications in cutting-edge research areas.